Cas no 937012-11-8 (1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine)

1-(Benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a pyrrolo[2,3-b]pyridine core substituted with a benzenesulfonyl group at the 1-position and a nitro group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The electron-withdrawing nitro and sulfonyl groups enhance its utility in nucleophilic substitution and cross-coupling reactions. Its well-defined crystalline form ensures consistent purity and stability, facilitating precise applications in research and industrial processes. The compound’s modular design allows for further functionalization, enabling tailored modifications for target-specific derivatives.
1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine structure
937012-11-8 structure
Product Name:1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine
CAS No:937012-11-8
MF:C13H9N3O4S
MW:303.293261289597
MDL:MFCD11616443
CID:832939
PubChem ID:49759166
Update Time:2025-08-05

1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 5-nitro-1-(phenylsulfonyl)-
    • tert-butyl 1-formylpiperidine-4-carboxylate
    • 1-(Phenylsulphonyl)-5-nitro-7-azaindole
    • 1-Benzenesulfonyl-5-nitro-1H-indole
    • 1-benzenesulfonyl-5-nitro-1H-pyrrolo[2,3-b]pyridine
    • 1H-Indole,5-nitro-1-(phenylsulfonyl)
    • 5-nitro-1-(phenylsulfonyl)-1H-indole
    • 5-nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
    • N-phenylsulfonyl-5-nitroindole
    • 1H-Pyrrolo[2,3-b]pyridine,5-nitro-1-(phenylsulfonyl)-
    • WLSHPXXCDBYQNM-UHFFFAOYSA-N
    • 3063AH
    • 5-Nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (ACI)
    • 1-(Benzenesulfonyl)-5-nitropyrrolo[2,3-b]pyridine
    • 1-Phenylsulfonyl-5-nitro-1H-pyrrolo[2,3-b]pyridine
    • 1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine
    • MFCD11616443
    • 937012-11-8
    • CS-B0522
    • SY321505
    • PB43901
    • SCHEMBL1963327
    • AKOS027420576
    • CS-14118
    • MDL: MFCD11616443
    • Inchi: 1S/C13H9N3O4S/c17-16(18)11-8-10-6-7-15(13(10)14-9-11)21(19,20)12-4-2-1-3-5-12/h1-9H
    • InChI Key: WLSHPXXCDBYQNM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C2C=CN(C2=NC=1)S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

  • Exact Mass: 303.03100
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1

Experimental Properties

  • PSA: 106.16000
  • LogP: 3.78550

1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine Pricemore >>

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1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ;  30 min, rt
1.2 2 h, rt
Reference
Preparation of pyrrolidone derivatives as methionylaminopeptidase inhibitors
, China, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Pyridine ;  6 h, reflux
Reference
Preparation of fused bicyclic pyrimidine derivatives and uses thereof
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ,  Dichloromethane ;  0 °C; 48 h, rt
1.2 Reagents: Water
Reference
Azaindole derivatives as glucokinase activators and their preparation and use in the treatment of metabolic disorders
, United States, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride ,  Tetrabutylammonium nitrate Solvents: Dichloromethane ;  rt → -5 °C; 30 min, -5 - 0 °C; 30 min, -5 - 0 °C
Reference
Pyrrolopyridines as kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases linked to disregulated cell proliferation or disregulated protein kinase
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium hydrogen sulfate Solvents: Dimethylformamide ;  0 °C; overnight, rt
Reference
A series of novel aryl-methanone derivatives as inhibitors of FMS-like tyrosine kinase 3 (FLT3) in FLT3-ITD-positive acute myeloid leukemia
Sellmer, Andreas; Pilsl, Bernadette; Beyer, Mandy; Pongratz, Herwig; Wirth, Lukas; et al, European Journal of Medicinal Chemistry, 2020, 193,

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium hydrogen sulfate Solvents: Dimethylformamide ;  0 °C; overnight, rt
Reference
Preparation of fused heterocyclic containing N,N'-disubstituted urea moiety as FMS-like tyrosine kinase 3 FLT3 inhibitors useful for treatment of hematological cancers
, World Intellectual Property Organization, , ,

1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine Raw materials

1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine Preparation Products

Additional information on 1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine

1-(Benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

The compound CAS No. 937012-11-8, commonly referred to as 1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader class of heterocyclic compounds, specifically pyrrolopyridines, which have garnered considerable attention in recent years due to their unique structural properties and versatile functionalities.

The molecular structure of 1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine is characterized by a fused pyrrole and pyridine ring system, with a benzenesulfonyl group attached at the 1-position and a nitro group at the 5-position. This arrangement imparts the molecule with distinct electronic properties, making it an attractive candidate for applications in drug discovery, material science, and advanced chemical synthesis. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the context of anti-cancer drug development.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations while retaining its core heterocyclic framework. Researchers have demonstrated that the benzenesulfonyl group can act as a directing moiety in nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups. This property has been exploited in the synthesis of novel pyrrolopyridine derivatives with enhanced pharmacokinetic profiles.

In terms of biological activity, 1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine has shown promising results in preliminary assays targeting key enzymes involved in cancer progression. For instance, studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry have reported its inhibitory effects on protein kinase activity, suggesting its potential as a lead compound for anti-cancer therapeutics.

Beyond its biological applications, this compound has also found utility in materials science. Its rigid aromatic structure and electron-withdrawing substituents make it an ideal candidate for use in organic electronics. Recent advancements in the field have explored its incorporation into light-emitting diodes (LEDs) and photovoltaic devices, where it has demonstrated remarkable efficiency in charge transport mechanisms.

The synthesis of CAS No. 937012-11-8 involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core followed by functionalization with the benzenesulfonyl and nitro groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for industrial applications.

In conclusion, 1-(benzenesulfonyl)-5-nitro-pyrrolo[2,3-b]pyridine represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and biological applications, position it as a key player in future scientific endeavors.

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